Cas no 2168646-38-4 (1-(4-methoxyphenyl)bicyclo2.1.1hexan-2-one)

• Product Name: 1-(4-methoxyphenyl)bicyclo2.1.1hexan-2-one
• CAS No: 2168646-38-4
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 5949210
• PubChem ID: 165532491
• Update Time: 2025-06-11

1-(4-methoxyphenyl)bicyclo2.1.1hexan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)bicyclo2.1.1hexan-2-one
• 1-(4-methoxyphenyl)bicyclo[2.1.1]hexan-2-one
• 2168646-38-4
• EN300-1572817

• Inchi： 1S/C13H14O2/c1-15-11-4-2-10(3-5-11)13-7-9(8-13)6-12(13)14/h2-5,9H,6-8H2,1H3
• InChI Key： LJWMYHGMUOHUNB-UHFFFAOYSA-N
• SMILES： O=C1CC2CC1(C1C=CC(=CC=1)OC)C2

Computed Properties

• Exact Mass: 202.099379685g/mol
• Monoisotopic Mass: 202.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(4-methoxyphenyl)bicyclo2.1.1hexan-2-one

Introduction to 1-(4-methoxyphenyl)bicyclo[2.1.1]hexan-2-one (CAS No. 2168646-38-4)

1-(4-methoxyphenyl)bicyclo[2.1.1]hexan-2-one, with the CAS number 2168646-38-4, is a unique and structurally intriguing compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound belongs to the class of bicyclic ketones and features a distinctive bicyclo[2.1.1]hexane framework substituted with a 4-methoxyphenyl group. The combination of these structural elements endows the molecule with a range of interesting properties and potential applications.

The synthesis of 1-(4-methoxyphenyl)bicyclo[2.1.1]hexan-2-one has been the subject of several recent studies, highlighting its synthetic accessibility and versatility. One notable approach involves the use of transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, which have proven effective in constructing the complex bicyclic core efficiently and selectively. These synthetic methods not only demonstrate the compound's synthetic feasibility but also open avenues for its large-scale production and further derivatization.

In the realm of medicinal chemistry, 1-(4-methoxyphenyl)bicyclo[2.1.1]hexan-2-one has shown promise as a lead compound for drug discovery. Its unique structure and functional groups make it an attractive candidate for the development of novel pharmaceuticals targeting various diseases. Recent research has explored its potential as an inhibitor of specific enzymes and receptors, particularly in the context of neurodegenerative disorders and cancer. For instance, studies have indicated that derivatives of this compound can exhibit potent inhibitory activity against key enzymes involved in these diseases, suggesting its therapeutic potential.

Beyond its medicinal applications, 1-(4-methoxyphenyl)bicyclo[2.1.1]hexan-2-one has also been investigated for its use in materials science. The rigid bicyclic framework provides excellent thermal stability and mechanical strength, making it suitable for applications in advanced materials such as polymers and coatings. Additionally, the presence of the 4-methoxyphenyl group can be exploited to introduce functional groups that enhance the material's properties, such as improved solubility or enhanced optical characteristics.

The physical and chemical properties of 1-(4-methoxyphenyl)bicyclo[2.1.1]hexan-2-one have been extensively characterized through various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure, conformational behavior, and electronic properties, which are crucial for understanding its behavior in different environments and applications.

In terms of safety and environmental impact, research on 1-(4-methoxyphenyl)bicyclo[2.1.1]hexan-2-one has shown that it is generally stable under standard laboratory conditions and does not pose significant health or environmental risks when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during synthesis, handling, and disposal to ensure safe laboratory practices.

The future prospects for 1-(4-methoxyphenyl)bicyclo[2.1.1]hexan-2-one are promising across multiple disciplines. In medicinal chemistry, ongoing research aims to optimize its structure to enhance its pharmacological properties and reduce potential side effects. In materials science, efforts are focused on developing new derivatives with tailored properties for specific applications in advanced materials technology.

In conclusion, 1-(4-methoxyphenyl)bicyclo[2.1.1]hexan-2-one (CAS No. 2168646-38-4) is a versatile compound with a rich structural profile that holds significant potential in both medicinal chemistry and materials science. Its unique combination of structural features makes it an exciting subject for further research and development, promising to contribute valuable advancements in these fields.